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Compound of Interest

2-Fluoro-3,4-dimethoxybenzoic
Compound Name:

acid
CAS No.: 2967-96-6
Cat. No.: B3050905

Get Quote

\ J

Executive Summary & Immediate Action Card

Status: Hazardous Chemical Waste (Irritant, Organic Acid) Primary Disposal Method: High-
Temperature Incineration (with HF scrubbing) Critical Restriction: Do NOT dispose of down the
drain or in general trash.
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Scenario Immediate Action

1. Isolate area. 2. Wear nitrile gloves + safety
Minor Spill (<5 g) glasses + N95 mask. 3. Sweep carefully to
inor Spill (<5 g _ _
avoid dust.[1] 4. Place in a sealed hazardous

waste bag.

) Wash with soap and water for 15 minutes. If
Skin Contact L ) ) .
irritation persists, seek medical aid.

Rinse cautiously with water for 15 minutes.
Eye Contact Remove contact lenses.[1] Seek medical

attention.

Use dry chemical, COz, or water spray. Warning:
Fire Combustion releases toxic Hydrogen Fluoride
(HF) gas.

Chemical Profile & Hazard Assessment

To ensure safe disposal, one must understand the chemical's behavior. As a fluorinated
derivative of veratric acid (3,4-dimethoxybenzoic acid), this compound shares specific stability
and reactivity profiles with its structural analogs.[2]

Chemical Name: 2-Fluoro-3,4-dimethoxybenzoic acid[2][3]

Chemical Class: Fluorinated Aromatic Carboxylic Acid

Physical State: Solid (Crystalline powder)

Acidity (pKa): ~3.5 — 4.0 (Estimated based on benzoic acid derivatives)

Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); sparingly soluble in water.

Hazard Classification (GHS)

Based on Structure-Activity Relationships (SAR) of fluorinated benzoic acids (e.g., CAS 394-
42-3, 93-07-2) [1, 2].[2]
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e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[1]

Expert Insight: The presence of the fluorine atom at the ortho position increases the lipophilicity
and potentially the acidity compared to the non-fluorinated parent. Upon thermal decomposition
(incineration), the fluorine substituent will generate Hydrogen Fluoride (HF). This dictates that
the waste must be sent to a facility equipped with acid gas scrubbers.

Pre-Disposal Handling & Segregation

Proper segregation is the single most effective way to prevent laboratory accidents.

Segregation Rules

e Incompatible With: Strong oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases (exothermic
neutralization).

o Storage: Store in a cool, dry place away from heat sources.

e Container: High-Density Polyethylene (HDPE) or Glass.[2]

Waste Stream Decision Tree

The following workflow illustrates how to categorize the waste based on its state.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://downloads.ossila.com/msds/2-fluoro-3-methoxybenzaldehyde.pdf
https://downloads.ossila.com/msds/2-fluoro-3-methoxybenzaldehyde.pdf
https://patents.google.com/patent/EP1045823B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:

2-Fluoro-3,4-dimethoxybenzoic acid

Physical State?

Powder/Crystal \Dissolved

Solid / Pure Substance Solution / Reaction Mixture

Double Bag & Tag

Solid Chemical Waste Bin Solvent Tvne?
(Label: Toxic/lrritant) ype:

Contains Halogens \No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Methanol, DMSO)

Halogenated Waste Stream Organic Solvent Waste Stream
(Code: F-List or D-List) (High BTU Incineration)

Click to download full resolution via product page

Figure 1: Waste segregation logic flow. Note that while the solute contains fluorine, the
"Halogenated" waste stream designation is strictly determined by the solvent used (e.g., DCM).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Use this for expired reagents, weighing boat residues, or contaminated solid media.

+ Container Selection: Use a wide-mouth HDPE jar or a dedicated solid waste drum.
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e Labeling: Attach a hazardous waste tag.
o Chemical Name: Write fully: "2-Fluoro-3,4-dimethoxybenzoic acid".
o Hazards: Check "Irritant" and "Toxic".[1]
o Constituents: 100%.

e Secondary Containment: If the primary container is a bag (e.g., spill debris), place it inside a
rigid container to prevent puncture.

» Storage: Keep the container closed at all times except when adding waste.

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures or mother liquors.

e pH Check: Ensure the solution is not dangerously reactive. If the solution is highly acidic (pH
< 2) due to added mineral acids, neutralize slowly to pH 5-9 before combining with organic
waste solvents to prevent drum corrosion, unless your facility has a dedicated acid-waste
stream.[2]

¢ Solvent Compatibility:
o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.
o If dissolved in Acetone/Methanol/DMSO: Dispose in Non-Halogenated Organic Waste.

o Note: The fluorine atom on the benzoic acid ring does not automatically classify the entire
solvent stream as halogenated under EPA rules, but adding it to the halogenated stream is
the safest default if unsure [3].

o Labeling: List all solvents and the approximate concentration of the benzoic acid derivative.

Protocol C: Empty Containers

o Triple Rinse: Triple rinse the empty reagent bottle with a solvent capable of dissolving the
residue (e.g., Ethanol or Acetone).
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e Rinsate Disposal: Pour the rinsate into the appropriate liquid waste container (Protocol B).
e Defacing: Deface the label and mark "EMPTY".

» Disposal: Discard the clean, empty bottle in glass recycling or trash, depending on local
facility rules.

Regulatory Compliance & Professional Disposal

Why Incineration? Landfilling fluorinated organics is discouraged due to their environmental
persistence. The preferred method is High-Temperature Incineration.[2]

e Mechanism: Combustion at >1000°C breaks the C-F bond.

e Scrubbing: The facility captures the resulting HF gas using alkaline scrubbers (e.g., Calcium
Carbonate), preventing acid rain formation.

RCRA Classification (USA)
» This specific compound is likely not P-listed or U-listed.[2]
« It typically falls under DOO1 (Ignitable) if in flammable solvent.

 If pure, it is classified as Non-Regulated Chemical Waste by the EPA but must still be
managed as hazardous by the generator due to GHS irritant properties [4].

References

e PubChem. (n.d.). 2-Fluoro-4-methoxybenzoic acid (Compound Summary).[2] National
Library of Medicine. Retrieved from [Link]

» U.S. Environmental Protection Agency (EPA). (2023). Criteria for the Definition of Solid
Waste and Solid and Hazardous Waste Exclusions. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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